Cas no 1250667-53-8 (3-(2,6-Difluoro-phenyl)-4-nitro-1H-pyrazole)

• Product Name: 3-(2,6-Difluoro-phenyl)-4-nitro-1H-pyrazole
• CAS No: 1250667-53-8
• MF: C₉H₅F₂N₃O₂
• MW: 225.151708364487
• CID: 5231721
• Update Time: 2025-05-20

3-(2,6-Difluoro-phenyl)-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-Difluorophenyl)-4-nitro-1H-pyrazole
• 3-(2,6-Difluoro-phenyl)-4-nitro-1H-pyrazole
• 1H-Pyrazole, 3-(2,6-difluorophenyl)-4-nitro-

• Inchi： 1S/C9H5F2N3O2/c10-5-2-1-3-6(11)8(5)9-7(14(15)16)4-12-13-9/h1-4H,(H,12,13)
• InChI Key： RIGHNTBNQKGGSW-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1=C(C=NN1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 264
• XLogP3: 1.9
• Topological Polar Surface Area: 74.5

Additional information on 3-(2,6-Difluoro-phenyl)-4-nitro-1H-pyrazole

Research Briefing on 3-(2,6-Difluoro-phenyl)-4-nitro-1H-pyrazole (CAS: 1250667-53-8)

In recent years, the compound 3-(2,6-Difluoro-phenyl)-4-nitro-1H-pyrazole (CAS: 1250667-53-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique nitro-pyrazole scaffold and difluorophenyl substituent, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and anti-inflammatory agents. The following briefing synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and potential clinical relevance.

The synthesis of 3-(2,6-Difluoro-phenyl)-4-nitro-1H-pyrazole typically involves multi-step organic reactions, including cyclization and nitration processes. Recent studies have focused on optimizing these synthetic routes to improve yield and purity, which are critical for its application in drug discovery. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

From a pharmacological perspective, 3-(2,6-Difluoro-phenyl)-4-nitro-1H-pyrazole has demonstrated notable inhibitory effects on specific kinase targets, including JAK and MAPK family members. These kinases play pivotal roles in inflammatory and oncogenic signaling pathways, making the compound a candidate for treating diseases such as rheumatoid arthritis and certain cancers. In vitro assays have revealed its ability to suppress pro-inflammatory cytokine production and inhibit tumor cell proliferation, with IC50 values in the low micromolar range.

Further investigations into the compound's mechanism of action have utilized molecular docking and dynamics simulations, revealing its binding affinity for the ATP-binding sites of target kinases. These computational studies, complemented by X-ray crystallography data, provide a structural basis for its inhibitory activity and offer insights for the design of more potent derivatives. Additionally, preliminary in vivo studies in murine models have shown reduced inflammation and tumor growth, supporting its potential as a therapeutic agent.

Despite these promising results, challenges remain in the development of 3-(2,6-Difluoro-phenyl)-4-nitro-1H-pyrazole as a drug candidate. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. Recent efforts have explored modifications to the nitro group and phenyl ring to enhance pharmacokinetic properties while maintaining efficacy.

In conclusion, 3-(2,6-Difluoro-phenyl)-4-nitro-1H-pyrazole represents a versatile scaffold with significant potential in drug discovery. Its dual activity against inflammatory and oncogenic targets positions it as a valuable lead compound for further development. Future research should focus on advancing preclinical studies, including toxicology and formulation development, to translate these findings into clinical applications. The ongoing exploration of this compound underscores its importance in the evolving landscape of chemical biology and pharmaceutical sciences.